Intraocular Pressure Reduction

Description

Intraocular Pressure Reduction refers to medical interventions aimed at decreasing the fluid pressure within the eye. Elevated intraocular pressure (IOP) is a primary risk factor for optic nerve damage, most notably in glaucoma. Management strategies include topical medications (eye drops), oral medications, laser procedures, and surgical interventions, all designed to either reduce aqueous humor production or enhance its outflow from the eye to prevent irreversible vision loss.